Isocyclogeraniol

Specification

• CAS No.: 68527-77-5
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: (2,4,6-trimethylcyclohex-3-en-1-yl)methanol
• Standard InChI: InChI=1S/C10H18O/c1-7-4-8(2)10(6-11)9(3)5-7/h4,8-11H,5-6H2,1-3H3
• Standard InChI Key: DMXUBGVVJLVCPB-UHFFFAOYSA-N
• SMILES: CC1CC(=CC(C1CO)C)C
• Canonical SMILES: CC1CC(=CC(C1CO)C)C

Introduction

Chemical Identity and Structure

Isocyclogeraniol is a cyclic monoterpene alcohol characterized by a cyclohexene ring with three methyl substituents and a methanol group. The molecule's structural features contribute to its specific reactivity patterns and physical properties.

Identification Parameters

The compound is officially registered with the Chemical Abstracts Service (CAS) and possesses several standardized identifiers used in chemical databases and regulatory frameworks. These identification parameters are crucial for proper classification and tracking of the substance in scientific and regulatory contexts.

Parameter	Value
CAS Registry Number	68527-77-5
IUPAC Name	2,4,6-Trimethyl-3-cyclohexene-1-methanol
Molecular Formula	C₁₀H₁₈O
Molecular Mass	154.25 g/mol
InChI	InChI=1S/C10H18O/c1-7-4-8(2)10(6-11)9(3)5-7/h4,8-11H,5-6H2,1-3H3
InChIKey	DMXUBGVVJLVCPB-UHFFFAOYSA-N
Canonical SMILES	OCC1C(C=C(C)CC1C)C

The compound is also known by several synonyms including 3-Cyclohexene-1-methanol, 2,4,6-trimethyl-; 2,4,6-Trimethyl-3-cyclohexene-1-methanol; and 2,4,6-Trimethyl-3-cyclohexenylmethanol.

Physical and Chemical Properties

Isocyclogeraniol exhibits physical and chemical properties consistent with its molecular structure, particularly reflecting its alcohol functionality and cyclohexene ring system. These properties determine its behavior in various applications and its environmental fate.

Applications and Industrial Significance

Fragrance Applications

Isocyclogeraniol is primarily utilized in the fragrance industry, where its distinctive olfactory properties make it valuable as a fragrance ingredient in personal care products, cosmetics, and household products. The compound is appreciated for its contribution to specific fragrance profiles, though detailed information about exact sensory characteristics is limited in the provided search results.

Research Gaps and Future Directions

Toxicity Data Requirements

The reliance on TTC approaches for repeated dose and reproductive toxicity endpoints indicates data gaps in these areas. Future research focusing on generating substance-specific NOAELs for these endpoints would strengthen the toxicological dataset for this compound and allow for more refined risk assessments.

Ecotoxicological Profiling

While basic environmental fate parameters (persistence and bioaccumulation) have been assessed, comprehensive ecotoxicological data appears limited in the provided search results. Further studies examining the compound's effects on aquatic and terrestrial organisms would provide valuable information for environmental risk assessment.